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Compound of Interest

Compound Name: O-(4-Nitrobenzoyl)hydroxylamine

Cat. No.: B1297418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of O-(4-
Nitrobenzoyl)hydroxylamine in common organic solvents. The information is intended to

assist researchers, scientists, and professionals in drug development in handling, processing,

and formulating this compound.

Core Compound Properties
O-(4-Nitrobenzoyl)hydroxylamine is a moderately polar organic compound. Its solubility is

influenced by the presence of a polar nitro group (-NO2), a hydroxylamine moiety (-NHOH),

and a less polar aromatic ring. This amphiphilic nature dictates its solubility profile across a

range of organic solvents.

Quantitative Solubility Data
Precise quantitative solubility data for O-(4-Nitrobenzoyl)hydroxylamine in a wide array of

organic solvents is not extensively documented in publicly available literature. However, based

on available data and the compound's chemical structure, the following table summarizes its

solubility.
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Solvent
Chemical
Formula

Polarity
Index

Solubility
(g/L)

Temperatur
e (°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 7.2 31.6 Not Specified
High

solubility.

Ethanol C₂H₅OH 5.2 31.6 Not Specified
High

solubility.[1]

Methanol CH₃OH 6.6
> 10

(Estimated)
Not Specified

Expected to

have high

solubility due

to its high

polarity.

Dichlorometh

ane (DCM)
CH₂Cl₂ 3.1

> 10

(Estimated)
Not Specified

Described as

having

excellent

solubility.

Acetone C₃H₆O 5.1
5 - 10

(Estimated)
Not Specified

Expected to

be a good

solvent.

Ethyl Acetate C₄H₈O₂ 4.4
1 - 5

(Estimated)
Not Specified

Moderate

solubility is

expected.

Toluene C₇H₈ 2.4
< 1

(Estimated)
Not Specified

Low solubility

is expected

due to its low

polarity.

Hexane C₆H₁₄ 0.1 < 0.1 Not Specified

Considered

insoluble in

nonpolar

solvents.

Water H₂O 10.2 1.5 25
Slightly

soluble.
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Note: Estimated values are based on qualitative descriptions of "excellent solubility" in polar

organic solvents and the principle of "like dissolves like." Experimental verification is

recommended for precise applications.

Experimental Protocol: Determination of Solubility
via Gravimetric Method
This section outlines a standard gravimetric procedure for determining the solubility of O-(4-
Nitrobenzoyl)hydroxylamine in a given organic solvent.

1. Materials and Equipment:

O-(4-Nitrobenzoyl)hydroxylamine (solid)

Selected organic solvent

Analytical balance (accurate to ±0.0001 g)

Thermostatically controlled shaker or water bath

Vials with screw caps

Syringe filters (0.45 µm pore size, compatible with the solvent)

Pre-weighed evaporation dishes

Vacuum oven or desiccator

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid O-(4-Nitrobenzoyl)hydroxylamine to a vial containing a

known volume of the selected organic solvent at a specific temperature. The presence of

undissolved solid is crucial to ensure saturation.

Seal the vial and place it in a thermostatically controlled shaker or water bath set to the

desired temperature.
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Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed for a short period to

let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-

weighed evaporation dish. Record the exact volume of the solution transferred.

Solvent Evaporation and Weighing:

Place the evaporation dish containing the saturated solution in a vacuum oven at a

temperature below the decomposition point of the compound to evaporate the solvent.

Alternatively, a desiccator can be used for slow evaporation.

Once the solvent has completely evaporated, a solid residue of O-(4-
Nitrobenzoyl)hydroxylamine will remain.

Carefully weigh the evaporation dish with the dried solute.

Calculation of Solubility:

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

evaporation dish from the final weight.

The solubility can then be expressed in grams per liter (g/L) or other desired units by

dividing the mass of the solute by the volume of the solvent used.

Visualizing Methodologies and Relationships
To better illustrate the processes and concepts discussed, the following diagrams are provided.
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Preparation Sampling Analysis

Add excess solute to solvent Equilibrate at constant temperature Withdraw supernatant Filter the solution (0.45 µm) Evaporate solvent Weigh dried solute Calculate solubility
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Experimental workflow for gravimetric solubility determination.
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Logical relationship between molecular structure and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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